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Compound of Interest

Compound Name: Mitochonic acid 5

Cat. No.: B10787361

For Immediate Use by Laboratory and Research Professionals

This document provides a comprehensive, step-by-step guide for the proper and safe disposal
of Mitochonic Acid 5 (MA-5), a compound used in research settings. Adherence to these
procedures is critical for ensuring personnel safety and environmental compliance.

While Mitochonic Acid 5 is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it is imperative to follow standard precautionary measures for
handling all laboratory chemicals.[1] The responsibility for safe disposal rests with the
personnel who handle these materials.

Pre-Disposal Safety and Hazard Assessment

Before beginning any disposal process, a thorough hazard assessment is essential. Although
MA-5 is not currently listed under major hazard classifications, treating it with the caution
afforded to all novel or uncharacterized compounds is a prudent practice.[2][3][4]

Physical and Chemical Properties Summary

A clear understanding of the compound's properties is the first step in safe handling.
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Property Data Source
CAS Number 1354707-41-7 [1]
Molecular Formula C18H13F2NO3 [5]
Molecular Weight 329.30 [5]
Appearance Powder [5]
GHS Classification Not classified [1]
NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

Personal Protective Equipment (PPE)

Standard laboratory PPE must be worn at all times when handling Mitochonic Acid 5 for
disposal.

» Hand Protection: Use chemically resistant gloves. Although no specific glove material is
recommended due to a lack of testing, standard laboratory practices should be followed.[1]

o Eye Protection: Wear safety glasses or goggles.[6]

» Skin and Body Protection: A lab coat is required to prevent skin contact.[6]

Step-by-Step Disposal Protocol

All chemical wastes, including Mitochonic Acid 5, must be disposed of through your
institution's designated hazardous waste program, typically managed by the Environmental
Health and Safety (EHS) office.[7] Never dispose of chemicals down the sink or in regular
trash.[7][8][9]

Step 1: Waste Segregation

« |solate Mitochonic Acid 5 waste from other chemical waste streams to prevent unintended
reactions.[8]

o Store waste in a designated "Satellite Accumulation Area” (SAA) within the laboratory.[9][10]
This area must be at or near the point of generation.[9]
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Step 2: Container Selection and Labeling

o Container: Use a chemically compatible container with a secure, tight-fitting lid.[8][10] The
original container is often a suitable choice if it is in good condition.[10] Do not use food
containers.[10]

» Labeling: The waste container must be clearly labeled. The label must include:

o

The words "Hazardous Waste".[10]

[¢]

The full chemical name: "Mitochonic Acid 5". Avoid using abbreviations or chemical
formulas.[10]

[¢]

A statement of hazards. If unknown, state "Hazards Not Fully Known".[2]

[¢]

The date when waste was first added to the container (the accumulation start date).[10]

o The name of the Principal Investigator and the laboratory location.[2]

Step 3: Waste Accumulation and Storage

o Keep the waste container closed at all times, except when adding waste.[7][10]

o Store the container in a secondary containment bin to prevent spills.[2]

» Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely toxic
waste in the SAA.[9]

e Waste can be stored in the SAA for up to one year, provided accumulation limits are not
exceeded.[9][10]

Step 4: Arranging for Disposal

e Once the container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) office to schedule a pickup.[7][9]

e Provide the EHS office with all available information regarding the compound.[2]
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The logical flow for this process, from initial handling to final disposal, is outlined in the diagram
below.
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Figure 1. Workflow for the disposal of Mitochonic Acid 5.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b10787361?utm_src=pdf-body-img
https://www.benchchem.com/product/b10787361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Spill and Emergency Procedures

In the event of a spill, the primary goal is to prevent the material from entering sewers or
surface waters.[1]

o Containment: Pick up spilled material mechanically.[1]

» Disposal of Spill Debris: All materials used to clean the spill, including absorbents, should be
placed in the hazardous waste container and disposed of as chemical waste.[7]

o First Aid:

[¢]

Inhalation: Move to fresh air. Consult a doctor if complaints arise.[1]

o

Skin Contact: The product is generally not an irritant, but wash the area with soap and
water.[1]

o

Eye Contact: Rinse the opened eye for several minutes under running water.[1]

o Ingestion: If symptoms persist, consult a doctor.[1]

The decision-making process for handling chemical waste is summarized in the following
diagram.
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Figure 2. Decision logic for laboratory chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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